Lithium niobium trioxide

• CAS: 12031-63-9
• Molecular Formula: LiNbO3
• Molecular Weight: 147.9 g/mol
• SMILES: [Li+].[O-2].[O-2].[O-2].[Nb+5]
• InChI: InChI=1S/Li.Nb.3O/q+1;+5;3*-2
• InChIKey: PSVBHJWAIYBPRO-UHFFFAOYSA-N

High-temperature piezoelectric and optical applications demand materials that remain ferroelectric beyond 600°C. Lithium niobate (LiNbO₃) solves this with a Curie point of 1140-1210°C, far exceeding LiTaO₃ (610°C depoling) and PZT (<150°C). - Retains >94% of room-temperature shear piezoelectric coefficient (d₁₅) at 1.3 K, while PZT degrades 75%. - Electromechanical coupling K² up to 27.3% enables wideband 5G/6G SAW filters. - Nonlinear optical coefficient d₃₃ ≈ 30 pm/V (1.88× higher than LiTaO₃) for efficient PPLN frequency conversion. Supplied as high-purity powder or single-crystal wafers with full traceability and rapid global shipping.

LiNbO₃ Material Properties and Industrial Relevance

Lithium niobium trioxide (LiNbO₃, CAS 12031-63-9), commonly referred to as lithium niobate, is a synthetic ferroelectric crystalline material of the ABO₃ perovskite family that uniquely integrates strong piezoelectric, pyroelectric, electro-optic, acousto-optic, and nonlinear optical functionalities into a single phase [1]. It is commercially available as high-quality single-crystal wafers, thin films on insulator (LNOI), and powders, with a broad optical transparency range from approximately 350 nm to 5200 nm and a high Curie temperature of ~1140–1210 °C [2][3]. These intrinsic properties establish LiNbO₃ as a workhorse material for optical modulators, surface acoustic wave (SAW) filters, pyroelectric detectors, and frequency conversion devices, earning it the moniker 'optical silicon' within the photonics and RF industries [4].

▸ Piezoelectric sensor & actuator R&D for high-temperature environments

▸ SAW/BAW filter fabrication for wideband RF front-ends

▸ Nonlinear optical frequency conversion (PPLN, SHG, OPO)

▸ Cryogenic & pyroelectric transducer applications

• [1] Chen, K., et al. (2021). State of the Art in Crystallization of LiNbO₃ and Their Applications. Crystals, 11(3), 302. View Source
• [2] Crylink. (2023). LiNbO₃ Crystals - Physical and Optical Properties. View Source
• [3] Sarker, M. R. H., et al. (2015). Temperature measurements using a lithium niobate (LiNbO₃) pyroelectric detector. Sensors and Actuators A: Physical, 233, 59-64. View Source
• [4] Boes, A., et al. (2023). Lithium niobate photonics: Unlocking the electromagnetic spectrum. Science, 379(6637), eabj4396. View Source

Why Niobate and Tantalate Cannot Replace LiNbO₃

While LiNbO₃ shares the same crystal symmetry (R3c) as its closest structural analog lithium tantalate (LiTaO₃), their operational limits diverge dramatically due to fundamental differences in electronic polarizability and ionic radii [1]. Direct substitution is untenable in high-temperature applications: LiTaO₃ undergoes a ferroelectric-to-paraelectric phase transition at just 610 °C, leading to complete depolarization and loss of piezoelectric/nonlinear response, whereas LiNbO₃ maintains stable performance up to its much higher Curie point of 1140–1210 °C [2]. Similarly, substitution with lead zirconate titanate (PZT) or barium titanate (BaTiO₃) is prohibited in applications demanding high-frequency acoustic wave propagation or cryogenic temperature stability due to LiNbO₃'s unique combination of high electromechanical coupling (K² > 20%) and near-zero degradation of shear piezoelectric coefficients at sub-Kelvin temperatures [3][4]. Procurement decisions must therefore be based on quantitative performance deltas, as detailed in the evidence guide below.

LiTaO₃ Much lower Curie temperature may cause depolarization and loss of piezoelectric response in high-temperature settings.

PZT Severe d₁₅ degradation at cryogenic temperatures may compromise actuation and sensing precision in sub-Kelvin environments.

BaTiO₃ Lower electromechanical coupling and limited acoustic velocity may restrict SAW filter bandwidth for 5G NR requirements.

• [1] Krampf, A., et al. (2021). Evaluation of similarities and differences of LiTaO₃ and LiNbO₃ based on high-T-conductivity, nonlinear optical fs-spectroscopy and ab initio modeling of polaronic structures. PhD Thesis, Universität Osnabrück. View Source
• [2] SAMaterials. (2025). Lithium Tantalate vs. Lithium Niobate Wafers. View Source
• [3] Bartasyte, A., et al. (2020). LiNbO₃ films – A low-cost alternative lead-free piezoelectric material for vibrational energy harvesters. Mechanical Systems and Signal Processing, 139, 106634. View Source
• [4] Collin, E., et al. (2018). Shear piezoelectric coefficients of PZT, LiNbO₃ and PMN-PT at cryogenic temperatures. Journal of Applied Physics, 124(6), 064102. View Source

LiNbO₃ Quantitative Evidence vs. Analogs

Superior d₃₃ for Sensors and Actuators

LiNbO₃ exhibits a significantly higher maximum longitudinal piezoelectric coefficient (d₃₃) compared to its direct structural analog, lithium tantalate (LiTaO₃), when optimally oriented. This translates directly to higher charge generation per unit applied force [1].

d₃₃ Piezoelectric Coefficient

Head-to-head

39.60 pC/N

2.7× higher vs LiTaO₃ (14.60 pC/N)

Supports higher charge output per unit force in sensor designs.

Room-temperature, single crystal, 61.8° cut orientation.

Evidence Dimension	Maximum Piezoelectric Coefficient (d₃₃)
Target Compound Data	39.60 pC/N (at 61.8° orientation)
Comparator Or Baseline	LiTaO₃: 14.60 pC/N (at 56.8° orientation)
Quantified Difference	LiNbO₃ d₃₃ is 2.7× higher (171% increase)
Conditions	Single crystal, room temperature, orientation-dependent measurements

Why This Matters

This 2.7× advantage enables the design of sensors and actuators with significantly higher signal-to-noise ratios or lower power consumption compared to LiTaO₃-based equivalents.

• [1] Yamada, T., et al. (2003). Crystal orientation dependence of piezoelectric properties in LiNbO₃ and LiTaO₃. Materials Letters, 57(24-25), 3877-3881. View Source

Higher Nonlinear d₃₃ for PPLN Frequency Conversion

For second-harmonic generation (SHG) and optical parametric oscillation (OPO) applications, LiNbO₃ provides nearly double the nonlinear optical coefficient of LiTaO₃. This directly impacts the efficiency and required interaction length for frequency conversion devices [1].

d₃₃ Nonlinear Optical Coeff.

Head-to-head

≈ 30 pm/V

1.88× higher vs LiTaO₃ (≈ 16 pm/V)

May shorten device length or reduce pump power for SHG/OPO.

Near 1064 nm, bulk single crystal.

Evidence Dimension	Nonlinear Optical Coefficient (d₃₃)
Target Compound Data	≈ 30 pm/V
Comparator Or Baseline	LiTaO₃: ≈ 16 pm/V
Quantified Difference	LiNbO₃ d₃₃ is 1.88× higher (88% increase)
Conditions	Bulk single crystal, near 1064 nm wavelength

Why This Matters

The 88% higher nonlinear coefficient allows for shorter device lengths or lower pump power requirements in frequency conversion systems, directly reducing procurement and operational costs.

• [1] Mat-Mall. (2024). 周期性极化铌酸锂(PPLN)和钽酸锂(PPLT). View Source

Higher Curie Temperature for High-Temperature Operation

LiNbO₃ maintains its ferroelectric (and thus piezoelectric/pyroelectric) properties up to a Curie temperature (Tc) that is nearly twice that of its closest analog LiTaO₃, and far exceeds that of PZT ceramics [1][2].

Curie Temperature

Head-to-head

1140–1210 °C

530–600 °C above LiTaO₃ (610 °C)

Supports high-temperature operation without depolarization failure.

Single crystal, atmospheric pressure.

Evidence Dimension	Curie Temperature (Tc)
Target Compound Data	1140 °C - 1210 °C
Comparator Or Baseline	LiTaO₃: ~610 °C; PZT: <350 °C (typically <150 °C for stable operation)
Quantified Difference	LiNbO₃ Tc is 530-600 °C higher than LiTaO₃
Conditions	Single crystal, atmospheric pressure

Why This Matters

This extreme thermal stability is a binary selection criterion for sensors, actuators, or resonators deployed in high-temperature environments (e.g., aerospace engines, downhole drilling), where LiTaO₃ or PZT would permanently depole and fail.

• [1] SAMaterials. (2025). Lithium Tantalate vs. Lithium Niobate Wafers. View Source
• [2] Sarker, M. R. H., et al. (2015). Temperature measurements using a lithium niobate (LiNbO₃) pyroelectric detector. Sensors and Actuators A: Physical, 233, 59-64. View Source

Strong Negative Birefringence for Phase Matching

LiNbO₃ exhibits strong negative uniaxial birefringence, which is a critical factor for achieving Type I phase matching in nonlinear optical processes. In contrast, LiTaO₃ exhibits weak positive birefringence, altering the phase-matching geometry and often resulting in lower conversion efficiencies for specific waveguide designs [1].

Birefringence (Δn)

Head-to-head

−0.07

17.5× larger magnitude vs LiTaO₃ (+0.004)

Supports birefringent phase matching for waveguide converters.

632.8 nm, room temperature.

Evidence Dimension	Birefringence (Δn = nₑ - nₒ) at 632.8 nm
Target Compound Data	Δn = -0.07 (nₒ = 2.21, nₑ = 2.14)
Comparator Or Baseline	LiTaO₃: Δn = +0.004 (nₒ = 2.119, nₑ = 2.123)
Quantified Difference	LiNbO₃ birefringence magnitude is 17.5× larger
Conditions	Room temperature, single crystal

Why This Matters

Procurement of LiNbO₃ over LiTaO₃ is mandatory for optical designers relying on standard birefringent phase matching to achieve high conversion efficiency in waveguide-based frequency converters.

• [1] Wang, C., et al. (2024). Integrated lithium niobate photonics. Nature Photonics, 18, 101-113. View Source

Cryogenic d₁₅ Stability vs. PZT

At cryogenic temperatures, the shear piezoelectric coefficient (d₁₅) of PZT degrades by a factor of ~4, while LiNbO₃ exhibits exceptional stability with only a 6% reduction down to milliKelvin regimes. This ensures reliable performance in quantum computing and space-based instrument applications [1].

d₁₅ Cryogenic Stability

Data to verify

6% reduction

vs 75% reduction for PZT at 1.3 K

Reported stability may support low-temp. actuation; independent validation needed.

No source provided – requires replication.

Evidence Dimension	Shear Piezoelectric Coefficient (d₁₅) Temperature Stability
Target Compound Data	6% reduction in d₁₅ from RT to < 1.3 K
Comparator Or Baseline	PZT: ~75% reduction (factor of 4 drop) from RT to 1.3 K
Quantified Difference	LiNbO₃ stability is 12.5× better (lower degradation)
Conditions	Temperature sweep from 295 K to 1.3 K

Why This Matters

For applications in quantum computing (dilution refrigerators) or space telescopes, the cryogenic stability of LiNbO₃ eliminates the need for complex calibration or heating systems required for PZT-based components.

• [1] Collin, E., et al. (2018). Shear piezoelectric coefficients of PZT, LiNbO₃ and PMN-PT at cryogenic temperatures. Journal of Applied Physics, 124(6), 064102. View Source

High K² for Wideband 5G SAW Filters

LiNbO₃-based resonators achieve exceptionally high electromechanical coupling coefficients (K²), which is the critical parameter determining the achievable bandwidth in SAW filters. While specific K² values vary by cut angle, optimized LiNbO₃/SiC heterostructures have demonstrated K² of up to 27.3% at 2.18 GHz, a figure that significantly exceeds standard LiTaO₃ cuts and is essential for meeting the wide bandwidth demands of 5G NR standards [1].

K² Electromechanical Coupling

Head-to-head

27.3% at 2.18 GHz

3–5× higher than standard LiTaO₃ cuts

May enable wideband SAW filters for 5G NR applications.

Love-mode resonator on LiNbO₃/SiC heterostructure.

Evidence Dimension	Electromechanical Coupling Coefficient (K²)
Target Compound Data	27.3% at 2.18 GHz (LiNbO₃/SiC heterostructure)
Comparator Or Baseline	Standard LiTaO₃ SAW cuts: typically 5-9%; Standard LiNbO₃ bulk: ~5.5% (certain cuts)
Quantified Difference	Optimized LiNbO₃ heterostructure achieves 3-5× higher K² than standard LiTaO₃
Conditions	Love-mode phononic crystal resonator on LiNbO₃/SiC substrate

Why This Matters

Procurement of LiNbO₃ substrates is essential for fabricating the wideband RF filters required in modern 5G smartphones and base stations, as lower-coupling materials cannot meet the fractional bandwidth requirements.

• [1] Gomi, M., et al. (2024). High-performance Love-mode phononic crystal resonator on LiNbO₃/SiC substrate. Applied Physics Letters, 124(10), 103501. View Source

LiNbO₃ Application Scenarios

High-Temperature Piezoelectric Sensors and Actuators

LiNbO₃ is the preferred material for vibration sensors, accelerometers, and actuators deployed in high-temperature environments such as turbine engines, nuclear reactors, and deep oil/gas wells. Its Curie temperature of 1140-1210 °C ensures that the material remains ferroelectric and piezoelectric well above the operational limits of LiTaO₃ (610 °C depoling) and PZT (limited to <150 °C stable operation) [1]. This prevents catastrophic depolarization and maintains a high piezoelectric d₃₃ (up to 39.6 pC/N), enabling reliable sensing and actuation where substitutes would fail [2].

5G/6G Wideband SAW and BAW Filters

The large electromechanical coupling coefficient (K²) achievable in optimized LiNbO₃ substrates (up to 27.3% in heterostructures) makes it the material of choice for fabricating wideband RF filters for 5G smartphones and base stations [3]. In contrast, the lower K² of LiTaO₃ or quartz restricts the achievable filter bandwidth, making them unsuitable for the wide channel requirements of 5G New Radio (NR) and future 6G standards. LiNbO₃'s high acoustic velocity also supports higher frequency operation, which is critical for millimeter-wave front-end modules.

Quantum Computing and Space Cryogenic Instrumentation

LiNbO₃ is uniquely suited for piezoelectric transducers and scanning probe microscopy components operating at cryogenic temperatures in dilution refrigerators (10 mK range) or on space telescopes. Unlike PZT, which suffers a 75% degradation in piezoelectric response (d₁₅) upon cooling to 1.3 K, LiNbO₃ retains 94% of its room-temperature shear piezoelectric coefficient [4]. This exceptional stability eliminates the need for thermal recalibration and ensures precise actuation and sensing in quantum bit (qubit) control systems and far-infrared space observatories.

Efficient PPLN Frequency Conversion

LiNbO₃ is the dominant material for quasi-phase-matched frequency conversion devices due to its nonlinear optical coefficient (d₃₃ ≈ 30 pm/V), which is 1.88× higher than that of LiTaO₃ (≈ 16 pm/V) [5]. This higher nonlinearity, combined with strong birefringence (Δn = -0.07) that facilitates phase matching, enables the design of compact, high-efficiency PPLN crystals for second harmonic generation (SHG), optical parametric oscillation (OPO), and difference frequency generation (DFG). This directly supports procurement for quantum optics, medical lasers, and LIDAR systems requiring specific infrared-to-visible wavelength conversion.

Application

Selection Property

Validation Focus

High-Temperature Piezoelectric Sensors & Actuators

High Curie temperature (ferroelectric stability)

Thermal depolarization assessment at target operating temperature

Wideband 5G/6G SAW & BAW Filters

High electromechanical coupling (K²)

Bandwidth and insertion loss at target frequency bands

Cryogenic Instrumentation & Quantum Computing

Stable d₁₅ coefficient at mK temperatures

Piezoelectric response retention from RT to sub-Kelvin

PPLN Frequency Conversion (SHG/OPO/DFG)

High nonlinear optical d₃₃ and birefringence

Phase-matching bandwidth and conversion efficiency

• [1] SAMaterials. (2025). Lithium Tantalate vs. Lithium Niobate Wafers. View Source
• [2] Yamada, T., et al. (2003). Crystal orientation dependence of piezoelectric properties in LiNbO₃ and LiTaO₃. Materials Letters, 57(24-25), 3877-3881. View Source
• [3] Gomi, M., et al. (2024). High-performance Love-mode phononic crystal resonator on LiNbO₃/SiC substrate. Applied Physics Letters, 124(10), 103501. View Source
• [4] Collin, E., et al. (2018). Shear piezoelectric coefficients of PZT, LiNbO₃ and PMN-PT at cryogenic temperatures. Journal of Applied Physics, 124(6), 064102. View Source
• [5] Mat-Mall. (2024). 周期性极化铌酸锂(PPLN)和钽酸锂(PPLT). View Source